Cas no 76017-90-8 (5-methyl-1H-Indole-2-acetonitrile)

5-methyl-1H-Indole-2-acetonitrile structure
76017-90-8 structure
Product Name:5-methyl-1H-Indole-2-acetonitrile
CAS No:76017-90-8
MF:C11H10N2
MW:170.210502147675
CID:982341
PubChem ID:302923
Update Time:2025-04-20

5-methyl-1H-Indole-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-1H-Indole-2-acetonitrile
    • 2-(5-methyl-1H-indol-2-yl)acetonitrile
    • (5-methyl-1H-indol-2-yl)acetonitrile
    • AC1L71LM
    • CTK2H9329
    • NSC190674
    • NSC-190674
    • DTXSID00307304
    • 76017-90-8
    • Inchi: 1S/C11H10N2/c1-8-2-3-11-9(6-8)7-10(13-11)4-5-12/h2-3,6-7,13H,4H2,1H3
    • InChI Key: PINLIEOJKBJVIF-UHFFFAOYSA-N
    • SMILES: N1C(CC#N)=CC2C=C(C)C=CC1=2

Computed Properties

  • Exact Mass: 170.0845
  • Monoisotopic Mass: 170.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 39.6Ų

Experimental Properties

  • PSA: 39.58
  • LogP: 2.54238

5-methyl-1H-Indole-2-acetonitrile Related Literature

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